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Compound of Interest

Compound Name: Caraganaphenol A

Cat. No.: B12299942

Caraganaphenol A: A Comprehensive Technical
Review

A novel resveratrol trimer isolated from the roots of Caragana sinica, Caraganaphenol A has
emerged as a molecule of significant interest to the scientific community. Initially identified
during phytochemical investigations of traditional medicinal plants, this oligostilbene has
demonstrated a range of biological activities, prompting further research into its therapeutic
potential. This technical guide provides a detailed overview of the current literature on
Caraganaphenol A, including its historical context, physicochemical properties, synthesis,
biological activities, and mechanism of action, with a focus on data and methodologies relevant
to researchers, scientists, and drug development professionals.

Historical Context and Discovery

Caraganaphenol A was first isolated from the roots of Caragana sinica (Buc'hoz) Rehder, a
plant used in traditional medicine. The discovery was part of a broader investigation into the
chemical constituents of this plant species, which is known to produce a variety of bioactive
compounds, including flavonoids and other stilbenoids. The initial report on Caraganaphenol A
characterized it as a novel resveratrol trimer and initiated the exploration of its biological
properties, including anti-HIV activity and the stimulation of osteoblast growth.

Physicochemical and Spectroscopic Data
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Detailed physicochemical and spectroscopic data are crucial for the identification and

characterization of natural products. The following table summarizes the key data for

Caraganaphenol A as reported in the literature.

Property Value Reference
Molecular Formula C42H2809 [1]
Molecular Weight 676.67 g/mol

Appearance Amorphous Powder

Optical Rotation

[a]D +12.5 (¢ 0.1, MeOH)

UV (MeOH) Amax (log €)

286 (4.12), 225 (4.58), 208
(4.70) nm

IR (KBr) vmax

3360, 1630, 1510, 1460, 1240,
1150, 830 cm-1

1H NMR (500 MHz, CD30D)

See original literature for

detailed assignments

13C NMR (125 MHz, CD30D)

See original literature for

detailed assignments

HR-ESI-MS m/z

677.1798 [M+H]+ (Calcd. for
C42H2909, 677.1811)

Synthesis of Caraganaphenol A

The complex structure of Caraganaphenol A has presented a challenge for synthetic

chemists. A total synthesis of (+)-Caraganaphenol A has been successfully achieved,

providing a scalable route to this natural product and enabling the synthesis of analogs for

structure-activity relationship studies.[2]

Key Synthetic Strategy

The total synthesis relies on a key intramolecular Friedel-Crafts reaction to construct the

central nine-membered ring.[2] The synthesis begins with commercially available starting

materials and involves a multi-step sequence.

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://www.benchchem.com/product/b12299942?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Caraphenol-A
https://www.benchchem.com/product/b12299942?utm_src=pdf-body
https://www.benchchem.com/product/b12299942?utm_src=pdf-body
https://www.benchchem.com/product/b12299942?utm_src=pdf-body
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-0033-1341099
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-0033-1341099
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12299942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for Total Synthesis
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(Starting Materials)

Corey—Chaykovsky Epoxidation,
Meinwald Rearrangement,
Grignard Addition

Dihydrofuran Formation
(Acid-promoted cyclization)
Gries Rearrangemeng

Multi-step Conversion to Allylic Alcohol

:

Intramolecular Friedel-Crafts Cyclization
(Methanesulfonic acid)

Gi)—Caraphenol A)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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